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Compound of Interest

Compound Name: 2,2'-Oxybis(N,N-diethylacetamide)

CAS No.: 77077-06-6

Cat. No.: B2790373

Get Quote

Properties, Synthesis, and Experimental Applications

Executive Summary
Somatostatin Acetate (CAS 77077-06-6) is the acetate salt form of Somatostatin-14, a cyclic

tetradecapeptide hormone originally isolated from the hypothalamus. It functions as a universal

endocrine off-switch, inhibiting the secretion of Growth Hormone (GH), Thyroid-Stimulating

Hormone (TSH), insulin, glucagon, and various gastrointestinal hormones.[1]

While synthetic analogs (e.g., Octreotide, Lanreotide) are preferred for chronic therapy due to

extended half-lives, Somatostatin Acetate remains the gold standard for acute clinical

interventions (e.g., esophageal variceal bleeding) and as a benchmark reference in

pharmacological research. This guide provides a comprehensive technical analysis of its

physicochemical properties, signaling mechanisms, manufacturing protocols, and experimental

handling.

Chemical Identity & Physicochemical Properties[1]
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Somatostatin Acetate is a cyclic peptide containing one disulfide bridge connecting Cys3 and

Cys14. The acetate counterion improves water solubility compared to the free base.

Table 1: Physicochemical Specifications
Property Specification

CAS Number 77077-06-6 (Acetate); 38916-34-6 (Free Base)

Chemical Name Somatostatin-14 Acetate

Sequence
Ala-Gly-Cys-Lys-Asn-Phe-Phe-Trp-Lys-Thr-Phe-

Thr-Ser-Cys (Disulfide bridge: 3–14)

Molecular Formula

Molecular Weight 1637.88 g/mol (Free Base)

Appearance White to off-white lyophilized powder

Solubility

Soluble in water (>1 mg/mL), 1% Acetic Acid,

and Saline.[2] Insoluble in non-polar organic

solvents.

Isoelectric Point (pI) ~9.5 (Basic due to Lys residues)

Stability

Hygroscopic. Solid: Stable at -20°C. Solution:

Rapid enzymatic degradation (

min in plasma).

Mechanism of Action: Signal Transduction
Somatostatin exerts its effects by binding to five G-protein-coupled receptor subtypes (SSTR1–

5). The primary mechanism involves the activation of pertussis toxin-sensitive inhibitory G-

proteins (

), leading to the inhibition of adenylyl cyclase and a reduction in intracellular cAMP.

Key Signaling Events:
Receptor Binding: High-affinity binding to SSTR2 and SSTR5 (primary therapeutic targets).
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Adenylate Cyclase Inhibition:

subunit inhibits AC, depleting cAMP.[3]

Ion Channel Modulation:

Activation of G-protein-gated inwardly rectifying

channels (GIRK), causing hyperpolarization.

Inhibition of Voltage-Dependent

Channels (VDCC), blocking calcium influx required for vesicle fusion and hormone
exocytosis.

Antiproliferative Effect: Activation of phosphotyrosine phosphatases (SHP-1/2) inhibits

MAPK/ERK pathways, arresting cell cycle progression.

Visualization: SSTR Signaling Pathway
The following diagram illustrates the cascade from receptor binding to physiological output.
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Figure 1: Signal transduction pathway of Somatostatin Acetate mediated by Gi-coupled

receptors, resulting in antisecretory effects.
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Synthesis & Manufacturing
The production of Somatostatin Acetate typically utilizes Solid Phase Peptide Synthesis

(SPPS) using Fmoc chemistry, followed by oxidative cyclization to form the critical disulfide

bridge.

Manufacturing Workflow
Resin Loading: Attachment of the C-terminal Cysteine to a chlorotrityl or Wang resin.

Elongation: Stepwise coupling of Fmoc-protected amino acids.

Cleavage: Removal from resin using TFA (Trifluoroacetic acid), simultaneously removing

side-chain protecting groups.

Cyclization: Oxidation of sulfhydryl groups (-SH) on Cys3 and Cys14 to form the disulfide

bond (S-S). This is often performed in a dilute solution to favor intramolecular cyclization

over intermolecular polymerization.

Purification: Preparative HPLC to remove linear precursors and deletion sequences.

Salt Exchange: Conversion of TFA salt to Acetate salt using ion-exchange chromatography.
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(Fmoc-AA + Activator)

Repeat 13x

TFA Cleavage
(Linear Peptide)

Oxidative Cyclization
(Formation of S-S)

Prep HPLC
(Purification)

Ion Exchange
(TFA -> Acetate)

Somatostatin Acetate
(Lyophilized)

Click to download full resolution via product page

Figure 2: SPPS workflow for Somatostatin Acetate production, highlighting the critical

cyclization and salt exchange steps.

Experimental Protocols
For researchers utilizing CAS 77077-06-6, maintaining peptide integrity is paramount due to its

susceptibility to aggregation and enzymatic degradation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b2790373/docs?utm_src=pdf-body-img#technical-guide-somatostatin-acetate-cas-77077-06-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2790373?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol A: Reconstitution and Storage
Rationale: Somatostatin is stable in acidic media but degrades rapidly in alkaline conditions or

presence of peptidases.

Solvent: Use sterile distilled water or 1% Acetic Acid (v/v). Avoid saline for initial dissolution if

high concentration (>2 mg/mL) is required, as ionic strength can induce aggregation.

Reconstitution: Add solvent to the vial. Swirl gently; do not vortex vigorously to avoid

shearing the peptide.

Aliquot: Divide into single-use aliquots immediately.

Storage: Store lyophilized powder at -20°C. Store aliquots at -80°C. Avoid freeze-thaw

cycles.

Protocol B: HPLC Purity & Stability Assay
Rationale: This method separates the oxidized (cyclic) form from the reduced (linear) form and

degradation products.

Column: C18 Reverse Phase (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase A: 0.1% TFA in Water (or 0.01 M Ammonium Acetate pH 4.0 for mass spec

compatibility).

Mobile Phase B: 0.1% TFA in Acetonitrile.

Gradient: 20% B to 50% B over 30 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV at 214 nm (peptide bond) and 280 nm (Trp/Phe).

Acceptance Criteria: Main peak retention time ~12-15 min; Purity >98%.

Protocol C: In Vitro cAMP Inhibition Bioassay
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Rationale: Validates biological activity by measuring the inhibition of Forskolin-induced cAMP

accumulation in SSTR-expressing cells (e.g., CHO-K1 or AtT-20).

Cell Culture: Seed CHO-SSTR2 cells in 96-well plates (

cells/well).

Stimulation: Incubate cells with Forskolin (10 µM) to stimulate adenylyl cyclase.

Treatment: Add Somatostatin Acetate at varying concentrations (

to

M).

Incubation: 30 minutes at 37°C.

Lysis & Detection: Lyse cells and quantify cAMP using a competitive ELISA or TR-FRET kit.

Data Analysis: Plot log[Somatostatin] vs. % cAMP inhibition. Calculate

(Expected range: 0.1 – 1.0 nM).

Applications in Drug Development
While native Somatostatin has a short half-life (

min), making it unsuitable for chronic treatment, it is critical in specific domains:

Acute Clinical Care:

Esophageal Varices: Continuous IV infusion reduces splanchnic blood flow, controlling

bleeding in cirrhotic patients.

Pancreatic Fistulas: Reduces exocrine secretion, aiding closure.

Pharmacological Research:

Reference Standard: Used to benchmark the binding affinity (
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) of novel synthetic analogs (e.g., Pasireotide).

Radiolabeling: Precursor for

or

labeling for receptor autoradiography and PET imaging of neuroendocrine tumors.

Formulation Science:

Used in the development of Sustained Release (SR) microspheres (PLGA encapsulation)

to overcome half-life limitations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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